Cas no 2227707-09-5 (tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• CAS No: 2227707-09-5
• MF: C₁₂H₂₁N₃O₂S
• MW: 271.379041433334
• CID: 6405311
• PubChem ID: 165686777
• Update Time: 2025-10-24

tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate
• 2227707-09-5
• EN300-1886506
• tert-butyl N-{5-[(2S)-2-aminopropyl]-4-methyl-1,3-thiazol-2-yl}carbamate

• Inchi： 1S/C12H21N3O2S/c1-7(13)6-9-8(2)14-10(18-9)15-11(16)17-12(3,4)5/h7H,6,13H2,1-5H3,(H,14,15,16)/t7-/m0/s1
• InChI Key： VJYDSYWWYFNIEQ-ZETCQYMHSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C[C@H](C)N

Computed Properties

• Exact Mass: 271.13544809g/mol
• Monoisotopic Mass: 271.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate

tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate: A Comprehensive Overview

tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate (CAS No: 2227707-09-5) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

The molecular structure of tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yl}carbamate is intriguing. It consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a methyl group at position 4 and an amino propyl group at position 5. The amino propyl group is chiral, with the (S) configuration at the second carbon atom. This stereochemistry is crucial for the compound's biological activity and selectivity. Additionally, the molecule features a tert-butyl carbamate group attached to the nitrogen atom of the thiazole ring.

Recent studies have highlighted the importance of tert-butyl N-{5-(2S)-2-aminopropyl-4-methyl-1,3-thiazol-2-yli}carbamate in drug discovery and development. Its thiazole core is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of certain kinases involved in cancer progression. The stereochemistry at the amino propyl group plays a pivotal role in determining the compound's binding affinity and selectivity towards these targets.

The synthesis of tert-butyl N-{5-(2S)-2-amino-propy-l4-methyl13-thiazol_ _yli}carbamate involves a multi-step process that combines organic synthesis techniques with stereochemical control. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent introduction of the amino propyl group via alkylation or reductive amination. The stereochemistry at the amino propyl group is established using chiral resolution or asymmetric synthesis methods.

One of the most exciting developments in recent years is the application of tert-butyl N-{5-(S)-amino-propy-l4-methy-lthia-zolyli}carbamate in targeted drug delivery systems. Its ability to bind selectively to certain receptors makes it an ideal candidate for designing drugs with high specificity and reduced side effects. Furthermore, its stability under physiological conditions enhances its suitability for therapeutic applications.

In addition to its pharmacological applications, tert-butyle N{5( S ) amino propy l4 methyl 13 thia zoly li} carbamate has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its role as a building block for constructing advanced materials with tailored properties.

The physical and chemical properties of tert-butyle N{5( S ) amino propy l4 methyl 13 thia zoly li} carbamate are equally fascinating. Its solubility profile makes it suitable for various analytical techniques, while its thermal stability ensures ease of handling during synthesis and purification processes.

In conclusion, tert-butyle N{5( S ) amino propy l4 methyl 13 thia zoly li} carbamate (CAS No: 2287707_09_5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry-driven selectivity, and promising research outcomes underscore its importance in contemporary scientific research.